Cas no 1040274-42-7 ((2S)-3-(4-bromophenyl)-2-methylpropanoic acid)
(2S)-3-(4-bromophenyl)-2-methylpropanoic acid Chemical and Physical Properties
Names and Identifiers
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- (2S)-3-(4-bromophenyl)-2-methylpropanoic acid
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(2S)-3-(4-bromophenyl)-2-methylpropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AI86584-1mg |
(2S)-3-(4-bromophenyl)-2-methylpropanoic acid |
1040274-42-7 | >95% | 1mg |
$201.00 | 2024-04-20 | |
| A2B Chem LLC | AI86584-5mg |
(2S)-3-(4-bromophenyl)-2-methylpropanoic acid |
1040274-42-7 | >95% | 5mg |
$214.00 | 2024-04-20 | |
| A2B Chem LLC | AI86584-10mg |
(2S)-3-(4-bromophenyl)-2-methylpropanoic acid |
1040274-42-7 | >95% | 10mg |
$240.00 | 2024-04-20 |
(2S)-3-(4-bromophenyl)-2-methylpropanoic acid Related Literature
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
Additional information on (2S)-3-(4-bromophenyl)-2-methylpropanoic acid
Recent Advances in the Study of (2S)-3-(4-bromophenyl)-2-methylpropanoic acid (CAS: 1040274-42-7)
The compound (2S)-3-(4-bromophenyl)-2-methylpropanoic acid (CAS: 1040274-42-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral carboxylic acid derivative, characterized by its 4-bromophenyl and methylpropanoic acid moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a building block for more complex pharmaceutical agents.
One of the key areas of research involves the optimization of synthetic routes for (2S)-3-(4-bromophenyl)-2-methylpropanoic acid. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient enantioselective synthesis method using asymmetric hydrogenation, achieving high yields and excellent enantiomeric excess (ee > 99%). This advancement is particularly significant for scaling up production while maintaining the compound's chiral purity, which is crucial for its biological activity.
In terms of biological activity, recent investigations have revealed that (2S)-3-(4-bromophenyl)-2-methylpropanoic acid exhibits potent inhibitory effects on certain inflammatory pathways. A preclinical study published in Bioorganic & Medicinal Chemistry Letters (2024) showed that the compound significantly reduces the production of pro-inflammatory cytokines in macrophage cells, suggesting potential applications in treating inflammatory diseases. The bromophenyl group appears to play a critical role in this activity, possibly through interactions with specific protein targets.
Furthermore, the compound has been explored as a precursor in the synthesis of more complex drug candidates. Researchers at several pharmaceutical companies have incorporated (2S)-3-(4-bromophenyl)-2-methylpropanoic acid into novel small molecule inhibitors targeting protein-protein interactions. Its unique stereochemistry and functional groups make it particularly valuable for structure-activity relationship (SAR) studies in drug discovery programs.
Recent analytical characterization of (2S)-3-(4-bromophenyl)-2-methylpropanoic acid using advanced techniques such as X-ray crystallography and NMR spectroscopy has provided valuable insights into its molecular conformation and potential binding modes. These structural studies, published in Acta Crystallographica Section E (2023), have facilitated computational modeling efforts to predict its interactions with biological targets.
While the current research on (2S)-3-(4-bromophenyl)-2-methylpropanoic acid is promising, several challenges remain. These include improving its pharmacokinetic properties and further elucidating its mechanism of action at the molecular level. Ongoing studies are investigating structural modifications to enhance its bioavailability and target specificity. The compound's development trajectory suggests it may serve as an important tool compound or potential lead molecule in several therapeutic areas.
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